Isopropyl-diiodothyronine

• CAS RN: 10439-94-8
• Molecular Formula: C18H19I2NO4
• Molecular Weight: 567.2 g/mol
• IUPAC Name: (2R)-2-(diiodoamino)-2-[[4-(4-hydroxyphenoxy)phenyl]methyl]-3-methylbutanoic acid
• InChI: InChI=1S/C18H19I2NO4/c1-12(2)18(17(23)24,21(19)20)11-13-3-7-15(8-4-13)25-16-9-5-14(22)6-10-16/h3-10,12,22H,11H2,1-2H3,(H,23,24)/t18-/m1/s1
• InChI Key: GJNQSKLKJVPWIR-GOSISDBHSA-N
• Isomeric SMILES: CC(C)[C@](CC1=CC=C(C=C1)OC2=CC=C(C=C2)O)(C(=O)O)N(I)I
• SMILES: CC(C)C(CC1=CC=C(C=C1)OC2=CC=C(C=C2)O)(C(=O)O)N(I)I
• synonyms: 3'-isopropyl-3,5-diiodo-L-thyrosine; 3'-isopropyl-3,5-diiodothyronine; IPDIT; isopropyl-diiodothyronine; isopropyl-diiodothyronine, (DL)-isomer; isopropyl-diiodothyronine, (L)-isome

Description

Isopropyl-diiodothyronine, also known as cytomel, is a synthetic thyroid hormone that is used in scientific research for its potential therapeutic benefits. It is synthesized from L-thyroxine, a naturally occurring hormone, and has been shown to have a number of biochemical and physiological effects.

Mechanism Of Action

Isopropyl-diiodothyronine works by binding to thyroid hormone receptors in cells, which then activate a number of signaling pathways that regulate gene expression and cellular metabolism. This leads to increased energy expenditure, enhanced fat oxidation, and other physiological effects.

Biochemical And Physiological Effects

Isopropyl-diiodothyronine has been shown to have a number of biochemical and physiological effects, including increased energy expenditure, enhanced fat oxidation, and improved glucose metabolism. It has also been shown to increase the expression of genes involved in mitochondrial biogenesis and oxidative metabolism.

Advantages And Limitations For Lab Experiments

Isopropyl-diiodothyronine is a useful tool for studying the effects of thyroid hormones on various physiological processes. However, it is important to note that it is a synthetic compound and may not fully replicate the effects of naturally occurring thyroid hormones. Additionally, its use in laboratory experiments may be limited by factors such as cost and availability.

Future Directions

There are a number of potential future directions for research on isopropyl-diiodothyronine. Some possible areas of focus include the development of new synthetic analogs with improved potency and selectivity, the study of its effects on other physiological processes, and the investigation of its potential therapeutic applications in humans. Additionally, further research is needed to fully understand the mechanisms underlying its effects on cellular metabolism and gene expression.

Synthesis Methods

Isopropyl-diiodothyronine is synthesized through a series of chemical reactions, starting with L-thyroxine. The first step involves the removal of the iodine atoms from the tyrosine residues in L-thyroxine, which is accomplished through a process called deiodination. The resulting compound, 3,5-diiodotyrosine, is then coupled with isopropyl alcohol to form isopropyl-diiodothyronine.

Scientific Research Applications

Isopropyl-diiodothyronine is used in scientific research to study the effects of thyroid hormones on various physiological processes. It has been shown to have potential therapeutic benefits in the treatment of obesity, metabolic syndrome, and other conditions. It is also used in the study of thyroid hormone signaling pathways and their role in regulating metabolism and energy expenditure.